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Compound of Interest

Compound Name: Sodium metavanadate

Cat. No.: B075840

For Immediate Implementation: This document provides crucial safety and logistical protocols
for the handling and disposal of sodium metavanadate. Adherence to these procedures is
mandatory to ensure the safety of all laboratory personnel and to maintain regulatory
compliance.

Sodium metavanadate is a highly toxic compound that poses significant health risks upon
exposure. It is toxic if swallowed, harmful if inhaled, causes serious eye irritation, and is
suspected of damaging fertility or the unborn child.[1][2] Furthermore, it can cause damage to
organs through prolonged or repeated exposure.[1][2] Therefore, strict adherence to the
following personal protective equipment (PPE) and handling protocols is essential.

Essential Personal Protective Equipment (PPE)

When handling sodium metavanadate, particularly in its powdered form, a comprehensive
PPE strategy is required to prevent exposure through inhalation, skin contact, and eye contact.
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PPE Category

Specification

Standard

Respiratory Protection

NIOSH/MSHA or European
Standard EN 149 approved
respirator. A full-face respirator
is recommended if exposure
limits are exceeded or irritation
is experienced. A dust

respirator is essential when

handling the powder form.[2][3]

[4]115]

NIOSH (US) or EN 149 (EU)[2]
(3]

Eye Protection

Tight-sealing safety goggles or
chemical safety goggles. A
face shield should also be
used.[1][3]

OSHA 29 CFR 1910.133 or
European Standard EN166[3]

Hand Protection

Chemical-resistant gloves
(e.g., PVC). Gloves must be
inspected before use and
disposed of after

contamination.[6]

EN 374 (EU)[6]

Lab coat, overalls, or a full

Body Protection protective suit to prevent skin N/A
exposure.[3][4][5]
Closed-toe shoes. Boots are
Footwear recommended for large spills. N/A

[4]1(5]

Operational Plan: Step-by-Step Handling Procedures

This section outlines the procedural steps for safely handling sodium metavanadate from

receipt to use in experimental protocols.

1. Receiving and Storage:

» Upon receipt, inspect the container for any damage or leaks.
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Store in a cool, dry, and well-ventilated area away from incompatible materials such as
strong oxidizing agents.[3]

The container must be kept tightly closed.[1][3][5] The substance is hygroscopic and will
absorb moisture from the air.[1][3]

Store in a locked safety cabinet or room designated for highly toxic materials.[4][5]
. Weighing and Aliquoting (Powder Form):

All handling of powdered sodium metavanadate must be conducted within a certified
chemical fume hood to minimize inhalation risk.[7]

Ensure appropriate exhaust ventilation is active.[1]
Wear all required PPE as specified in the table above.
Use dedicated, labeled utensils for weighing and aliquoting.
Minimize the creation of dust during handling.[1][3]
. Solution Preparation:

When preparing solutions, slowly add the solid sodium metavanadate to the solvent to
avoid splashing.

Continue to work within a chemical fume hood with appropriate ventilation.

Clearly label all prepared solutions with the chemical name, concentration, and hazard
symbols.

. Experimental Use:

Ensure that all procedures involving sodium metavanadate are performed in a designated
area.

An eyewash station and safety shower must be readily accessible.[3]
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e Avoid contact with skin, eyes, and clothing.[1]

Disposal Plan: Managing Sodium Metavanadate Waste

Proper disposal of sodium metavanadate and contaminated materials is critical to prevent
environmental contamination and accidental exposure.

1. Waste Segregation:

» All solid waste contaminated with sodium metavanadate (e.g., weighing paper,
contaminated gloves, pipette tips) must be collected in a dedicated, clearly labeled
hazardous waste container.

e Aqueous waste containing sodium metavanadate should be collected in a separate,
labeled hazardous waste container. Do not let the product enter drains.[1][7]

2. Container Management:

o Waste containers must be kept closed except when adding waste.

o Store waste containers in a designated satellite accumulation area.

3. Disposal Procedure:

o All waste must be handled in accordance with local, state, and federal regulations.[6]

» Contact your institution's Environmental Health and Safety (EHS) department to arrange for
the pickup and disposal of the hazardous waste.

o Contaminated packaging should be disposed of as unused product.[1]

Visualizing Safety: PPE Selection Workflow

The following diagram illustrates the decision-making process for selecting the appropriate
personal protective equipment when handling sodium metavanadate.
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Hazard Assessment
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or Solution?

PPE Selectiqn

Soli Dust Respirator/ Closed-Toe Shoes/
Full-Face Respirator Boots

oth

Safety Goggles & Proceed with
Face Shield Handling

Chemical-Resistant
Gloves

Lab Coat/
Full Suit

Click to download full resolution via product page

Caption: Workflow for PPE selection when handling sodium metavanadate.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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